1-(2,4-Dihydroxyphenyl)-2-(methylsulfanyl)ethan-1-one

• Molecular Formula: C9H10O3S
• Molecular Weight: 198.24 g/mol
• IUPAC Name: 1-(2,4-dihydroxyphenyl)-2-methylsulfanylethanone
• InChI: InChI=1S/C9H10O3S/c1-13-5-9(12)7-3-2-6(10)4-8(7)11/h2-4,10-11H,5H2,1H3
• InChI Key: YEIWHMWBFAEBEO-UHFFFAOYSA-N
• Canonical SMILES: CSCC(=O)C1=C(C=C(C=C1)O)O

Description

1-(2,4-Dihydroxyphenyl)-2-(methylsulfanyl)ethan-1-one is a sulfur-containing aromatic ketone derivative with the molecular formula C₉H₁₀O₃S and a molecular weight of 198.24 g/mol. Structurally, it features a 2,4-dihydroxyphenyl group attached to an ethanone backbone and a methylsulfanyl (-SCH₃) substituent at the adjacent carbon. The compound is also known as Resacetophenone, a name derived from the contraction of resorcine (resorcinol) and acetophenone .

Synthetic routes to this compound and its analogs often involve alkylation or substitution reactions. For example, derivatives of 1-(2,4-dihydroxyphenyl)ethan-1-one are synthesized using diethyl sulfate and other reagents under reflux conditions, as described in the preparation of ethoxy-substituted analogs . The compound’s structural versatility allows for modifications at the sulfanyl or hydroxyl groups, enabling diverse biological and chemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2,4-Dihydroxyphenyl)-2-(methylsulfanyl)ethan-1-one typically involves the following steps:

Starting Materials: The synthesis begins with 2,4-dihydroxybenzaldehyde and methylthiol.

Condensation Reaction: The 2,4-dihydroxybenzaldehyde undergoes a condensation reaction with methylthiol in the presence of a base such as sodium hydroxide.

Oxidation: The resulting intermediate is then oxidized using an oxidizing agent like hydrogen peroxide to form the final product.

Industrial Production Methods: In an industrial setting, the production of 1-(2,4-Dihydroxyphenyl)-2-(methylsulfanyl)ethan-1-one may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of catalysts and optimized reaction conditions can enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions: 1-(2,4-Dihydroxyphenyl)-2-(methylsulfanyl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The hydroxyl groups can participate in substitution reactions, forming ethers or esters.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or potassium permanganate.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products:

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Ethers or esters.

Scientific Research Applications

1-(2,4-Dihydroxyphenyl)-2-(methylsulfanyl)ethan-1-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2,4-Dihydroxyphenyl)-2-(methylsulfanyl)ethan-1-one involves its interaction with molecular targets such as enzymes and receptors. The hydroxyl groups can form hydrogen bonds with active sites, while the methylsulfanyl group can participate in redox reactions. These interactions can modulate biological pathways, leading to various physiological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-(2,4-Dihydroxyphenyl)-2-(methylsulfanyl)ethan-1-one with structurally related compounds, focusing on substituents, molecular properties, and reported activities:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features/Activities	Reference
1-(2,4-Dihydroxyphenyl)-2-(methylsulfanyl)ethan-1-one	2,4-dihydroxyphenyl; methylsulfanyl	C₉H₁₀O₃S	198.24	Antifungal activity; resacetophenone derivative
2-(Cyclohexylsulfanyl)-1-(2,4-dihydroxyphenyl)ethan-1-one	Cyclohexylsulfanyl	C₁₄H₁₈O₃S	278.36*	Higher lipophilicity due to bulky cyclohexyl group
1-(2,4-Dihydroxyphenyl)-2-(4-hydroxyphenyl)ethan-1-one	4-hydroxyphenyl	C₁₄H₁₂O₄	256.24	Antioxidant potential (additional hydroxyl group)
1-(3,4-Dichlorophenyl)-2-(methylsulfonyl)ethan-1-one	3,4-dichlorophenyl; methylsulfonyl	C₉H₇Cl₂O₃S	283.12	Sulfonyl group enhances stability; potential enzyme inhibition
1-(2,4-Difluorophenyl)-2-((2-hydroxyethyl)thio)ethan-1-one	2,4-difluorophenyl; hydroxyethylthio	C₁₀H₁₀F₂O₂S	232.25	Fluorine substitution improves metabolic stability

Notes:

• Molecular Weight Discrepancy : The molecular weight of 2-(cyclohexylsulfanyl)-1-(2,4-dihydroxyphenyl)ethan-1-one is reported as 278.36 g/mol in , but calculated values suggest ~266.35 g/mol. This may indicate a typographical error in the source.

Key Structural and Functional Comparisons:

Methylsulfonyl (-SO₂CH₃): Increases polarity and stability but reduces nucleophilicity . Hydroxyethylthio (-SCH₂CH₂OH): Introduces hydrophilic character, improving water solubility .

Aromatic Modifications: Dihydroxyphenyl vs. Fluorine Substitution: 2,4-Difluorophenyl groups improve metabolic stability and bioavailability .

Biological Implications :

• Hydroxyl-rich derivatives (e.g., 1-(2,4-Dihydroxyphenyl)-2-(4-hydroxyphenyl)ethan-1-one ) may act as antioxidants or metal chelators .
• Bulkier substituents (e.g., cyclohexylsulfanyl) could enhance membrane permeability but reduce solubility .

Biological Activity

1-(2,4-Dihydroxyphenyl)-2-(methylsulfanyl)ethan-1-one, commonly referred to as a methylsulfanyl derivative of a dihydroxyphenyl compound, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This compound features a unique structural framework that combines a dihydroxyphenyl moiety with a methylsulfanyl group, which may influence its pharmacological properties.

Chemical Structure

The molecular structure of 1-(2,4-Dihydroxyphenyl)-2-(methylsulfanyl)ethan-1-one can be represented as follows:

$$\text{C}_{10}\text{H}_{12}\text{O}_3\text{S}$$

This indicates the presence of two hydroxyl groups on the aromatic ring and a methylsulfanyl group attached to the ethanone backbone.

Biological Activity Overview

Research indicates that compounds similar to 1-(2,4-Dihydroxyphenyl)-2-(methylsulfanyl)ethan-1-one exhibit various biological activities, including:

• Antioxidant Activity : The presence of hydroxyl groups enhances the compound's ability to scavenge free radicals.
• Antimicrobial Properties : Studies suggest potential efficacy against various bacterial strains.
• Anticancer Effects : Similar compounds have shown promise in inhibiting cancer cell proliferation.

Structure-Activity Relationship (SAR)

The biological activity of 1-(2,4-Dihydroxyphenyl)-2-(methylsulfanyl)ethan-1-one is influenced by its structural components. The following table summarizes related compounds and their observed biological activities:

Compound Name	Structure Highlights	Biological Activity
2-Hydroxychalcone	Contains a chalcone structure with hydroxyl groups	Antioxidant and anticancer
4-(Methylthio)phenol	Thioether linked to a phenolic structure	Antimicrobial
5-Methylimidazole	Imidazole derivative without thiol	Antifungal properties

The combination of phenolic and thioether functionalities in 1-(2,4-Dihydroxyphenyl)-2-(methylsulfanyl)ethan-1-one suggests enhanced biological activity compared to simpler analogs.

Case Studies and Research Findings

Recent studies have focused on the antibacterial properties of compounds structurally related to 1-(2,4-Dihydroxyphenyl)-2-(methylsulfanyl)ethan-1-one. For instance:

• A study published in MDPI explored new quinone derivatives and their antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA). The findings indicated that modifications in the structure significantly impacted the minimum inhibitory concentration (MIC) values against various pathogens .
• Another research highlighted the role of thioether derivatives in modulating enzyme activity. Compounds with similar structural characteristics demonstrated promising results in inhibiting bacterial growth, suggesting potential for therapeutic applications .

The proposed mechanism of action for 1-(2,4-Dihydroxyphenyl)-2-(methylsulfanyl)ethan-1-one involves:

• Enzyme Inhibition : The compound may interact with specific enzymes, altering their activity and thereby affecting metabolic pathways.
• Cell Membrane Disruption : Antimicrobial activity may be attributed to its ability to disrupt bacterial cell membranes.